Cas no 89817-01-6 (Cyclohexanone, 4-ethyl-2-(phenylthio)-)

• Product name: Cyclohexanone, 4-ethyl-2-(phenylthio)-
• CAS No: 89817-01-6
• MF: C₁₄H₁₈OS
• MW: 234.357122898102
• CID: 588209
• PubChem ID: 13162945

Cyclohexanone, 4-ethyl-2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-ethyl-2-(phenylthio)-
• 4-ethyl-2-phenylsulfanylcyclohexan-1-one
• 4-Ethyl-2-(phenylsulfanyl)cyclohexan-1-one
• 89817-01-6
• DTXSID50523799

• Inchi： InChI=1S/C14H18OS/c1-2-11-8-9-13(15)14(10-11)16-12-6-4-3-5-7-12/h3-7,11,14H,2,8-10H2,1H3
• InChI Key： WHRFPOLNCJUCMA-UHFFFAOYSA-N
• SMILES： CCC1CCC(=O)C(C1)SC2=CC=CC=C2

Computed Properties

• Exact Mass: 234.10783637g/mol
• Monoisotopic Mass: 234.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.4Ų
• XLogP3: 4.1